1-(3,4-Dibromophenyl)-2-fluoroethan-1-amine

• Molecular Formula: C8H8Br2FN
• Molecular Weight: 296.96 g/mol
• IUPAC Name: 1-(3,4-dibromophenyl)-2-fluoroethanamine
• InChI: InChI=1S/C8H8Br2FN/c9-6-2-1-5(3-7(6)10)8(12)4-11/h1-3,8H,4,12H2
• InChI Key: DTOFMSJDXSCDOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(CF)N)Br)Br

Description

1-(3,4-Dibromophenyl)-2-fluoroethan-1-amine is a halogenated arylalkylamine characterized by a 3,4-dibrominated phenyl ring and a fluorine atom at the β-position of the ethanamine backbone. The bromine substituents enhance lipophilicity and steric bulk, while the fluorine atom may modulate electronic properties and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3,4-Dibromophenyl)-2-fluoroethan-1-amine typically involves the following steps:

Bromination: The starting material, phenyl ethylamine, undergoes bromination using bromine or a brominating agent to introduce bromine atoms at the 3 and 4 positions of the phenyl ring.

Fluorination: The brominated intermediate is then subjected to fluorination using a fluorinating agent such as diethylaminosulfur trifluoride (DAST) to introduce the fluorine atom at the ethyl position.

Industrial Production Methods

Industrial production of this compound may involve large-scale bromination and fluorination processes, utilizing continuous flow reactors to ensure efficient and controlled reactions. The use of catalysts and optimized reaction conditions can enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions

1-(3,4-Dibromophenyl)-2-fluoroethan-1-amine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding nitroso or nitro compounds.

Reduction: The bromine atoms can be reduced to form debrominated derivatives.

Substitution: The bromine atoms can be substituted with other functional groups such as hydroxyl, alkyl, or aryl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide (NaOH) or Grignard reagents.

Major Products Formed

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of debrominated amine derivatives.

Substitution: Formation of hydroxyl, alkyl, or aryl-substituted derivatives.

Scientific Research Applications

1-(3,4-Dibromophenyl)-2-fluoroethan-1-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacological tool.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3,4-Dibromophenyl)-2-fluoroethan-1-amine involves its interaction with specific molecular targets and pathways. The presence of bromine and fluorine atoms can influence the compound’s reactivity and binding affinity to biological targets. The amine group can form hydrogen bonds and interact with enzymes or receptors, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Molecular Formula	Molecular Weight	Substituents (Position)	Key Features	Reference
1-(3,4-Dibromophenyl)-2-fluoroethan-1-amine	C₈H₈Br₂FN	~303.9*	3,4-dibromophenyl; β-fluoroethylamine	High lipophilicity (Br), potential halogen bonding, metabolic stability (F)
2-(3,4-Difluorophenyl)-2-fluoroethan-1-amine	C₈H₈F₃N (HCl salt)	~207.6†	3,4-difluorophenyl; β-fluoroethylamine	Reduced steric bulk (F vs. Br), higher polarity
2-(4-Bromophenyl)-2,2-difluoroethan-1-amine	C₈H₈BrF₂N	236.06	4-bromophenyl; α,α-difluoroethylamine	Enhanced acidity (α-F), lower molecular weight
(S)-1-(3,4-Difluorophenyl)ethan-1-amine	C₈H₉F₂N	157.16	3,4-difluorophenyl; non-fluorinated amine	Simpler structure, lower lipophilicity
(S)-1-(3,6-Dibromopyridin-2-yl)-2-(3,5-difluorophenyl)ethan-1-amine	C₁₃H₁₁Br₂F₂N₂	393.3 [M+H]+	Pyridine core; dibromo/difluoro substituents	Heterocyclic backbone, potential for π-π stacking

*Calculated based on atomic masses.

Structural and Electronic Differences

• Fluorine Position: The β-fluoro group in the target compound may lower the amine’s pKa (predicted ~8.5–9.0) compared to non-fluorinated analogs (pKa ~10.0), improving bioavailability .